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10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol 10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol Ketotifen impurity, used in separation of enantiomers of Ketotifen and its polar intermediate by isotachophoresis
Brand Name: Vulcanchem
CAS No.: 59743-88-3
VCID: VC0192789
InChI: InChI=1S/C20H23NO2S/c1-21-10-7-15(8-11-21)20(22)16-6-4-3-5-14(16)13-18(23-2)19-17(20)9-12-24-19/h3-6,9,12-13,15,22H,7-8,10-11H2,1-2H3
SMILES: CN1CCC(CC1)C2(C3=C(C(=CC4=CC=CC=C42)OC)SC=C3)O
Molecular Formula: C20H23NO2S
Molecular Weight: 341.5 g/mol

10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol

CAS No.: 59743-88-3

Impurities

VCID: VC0192789

Molecular Formula: C20H23NO2S

Molecular Weight: 341.5 g/mol

Purity: > 95%

10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol - 59743-88-3

CAS No. 59743-88-3
Product Name 10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol
Molecular Formula C20H23NO2S
Molecular Weight 341.5 g/mol
IUPAC Name 8-methoxy-2-(1-methylpiperidin-4-yl)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,8,10,12-hexaen-2-ol
Standard InChI InChI=1S/C20H23NO2S/c1-21-10-7-15(8-11-21)20(22)16-6-4-3-5-14(16)13-18(23-2)19-17(20)9-12-24-19/h3-6,9,12-13,15,22H,7-8,10-11H2,1-2H3
Standard InChIKey AAYKXJAFSKIHRK-UHFFFAOYSA-N
SMILES CN1CCC(CC1)C2(C3=C(C(=CC4=CC=CC=C42)OC)SC=C3)O
Canonical SMILES CN1CCC(CC1)C2(C3=C(C(=CC4=CC=CC=C42)OC)SC=C3)O
Description Ketotifen impurity, used in separation of enantiomers of Ketotifen and its polar intermediate by isotachophoresis
Purity > 95%
Quantity Milligrams-Grams
Synonyms 4-Hydroxy-9,10-dehydro-10-methoxy Ketotifen; 10-Methoxy-4-(1-methyl-4-piperidinyl)-4H-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol;
PubChem Compound 108389
Last Modified Nov 11 2021
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